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Compound of Interest

Compound Name: 5-Methylisophthalic acid

Cat. No.: B1293911

For Researchers, Scientists, and Drug Development Professionals

Introduction

5-Methylisophthalic acid, also known as uvitic acid, is an aromatic dicarboxylic acid with the
chemical formula CoHsOa4.[1] It is a white to off-white crystalline solid at room temperature and
Is characterized by a benzene ring substituted with two carboxylic acid groups at positions 1
and 3, and a methyl group at position 5.[1] This compound serves as a valuable building block
in various chemical syntheses, particularly in the production of specialty polymers, resins, and
as an intermediate in the synthesis of pharmaceuticals and flame-retardant materials.[2] Its
rigid structure and the presence of two carboxylic acid functional groups make it a key
component in the development of metal-organic frameworks (MOFs). This guide provides a
comprehensive overview of the core properties, experimental protocols, and relevant workflows
for 5-Methylisophthalic acid.

Core Properties

The physical and chemical properties of 5-Methylisophthalic acid are summarized in the
tables below for easy reference and comparison.

Table 1: General and Physical Properties
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Property Value Source(s)

CAS Number 499-49-0 [31141[5]
5-methylbenzene-1,3-

IUPAC Name ) ) ) [5]1[6]
dicarboxylic acid
Uvitic acid, 5-Methyl-1,3-

Synonyms [51[7]

benzenedicarboxylic acid

Molecular Formula CoHsOa4 [11[4116]

Molecular Weight 180.16 g/mol [3][4]6]
White to off-white crystalline

Appearance _ [11[8]
powder/solid

Melting Point 299-303 °C (lit.) [3][9][10]

Solubility Sparingly soluble in water [1]

pKa 3.60 £ 0.10 (Predicted) [1]

ble 2: < : | Analvtical

Property Value Source(s)
1S/C9H804/c1-5-2-

InChl 6(8(10)11)4-7(3-5)9(12)13/h2-  [3][6]
4H,1H3,(H,10,11)(H,12,13)
PMZBHPUNQNKBOA-

InChlKey [31[6]
UHFFFAOYSA-N
CC1=CC(=CC(=C1)C(=0)O)C

SMILES (FECEEDCEOO [31[6]

=0)0

Mass Spectrometry

Major peaks at m/z 180, 163,

135 el

Table 3: Safety and Hazard Information
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Hazard Statement

GHS Classification

Source(s)

H315 Causes skin irritation [6]119]
H319 Causes serious eye irritation [6]119]
H335 May cause respiratory irritation  [6][9]
Signal Word Warning [319]

Personal Protective Equipment
(PPE)

Dust mask (type N95, US),
eyeshields, gloves

[3]19]

Experimental Protocols

Detailed methodologies for key experiments related to the characterization of 5-

Methylisophthalic acid are provided below.

Protocol 1: Determination of Melting Point

This protocol describes a general method for determining the melting point of 5-

Methylisophthalic acid using a capillary melting point apparatus.

Materials:

Spatula

Procedure:

5-Methylisophthalic acid sample

Capillary tubes (sealed at one end)

Melting point apparatus (e.g., Mel-Temp)

Mortar and pestle (optional, for fine powder)

o Sample Preparation: Ensure the 5-Methylisophthalic acid sample is dry and finely

powdered. If necessary, gently grind the crystals in a mortar and pestle.
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Capillary Tube Filling: Press the open end of a capillary tube into the powdered sample. A
small amount of the solid should enter the tube.

Packing the Sample: Tap the sealed end of the capillary tube gently on a hard surface to
pack the solid down to the bottom. The packed sample height should be 2-3 mm.

Apparatus Setup: Place the filled capillary tube into the sample holder of the melting point
apparatus.

Heating: Begin heating the apparatus. For an unknown sample, a rapid heating rate can be
used to determine an approximate melting range. For a more accurate measurement, heat
rapidly to about 15-20 °C below the expected melting point, then reduce the heating rate to
1-2 °C per minute.

Observation and Recording: Observe the sample through the magnifying lens. Record the
temperature at which the first drop of liquid appears (T1) and the temperature at which the
entire sample becomes a clear liquid (T2). The melting point range is reported as T1-T2. For
pure 5-Methylisophthalic acid, this range is expected to be narrow.

Protocol 2: Purity Analysis by High-Performance Liquid
Chromatography (HPLC)

This protocol outlines a general reversed-phase HPLC method for assessing the purity of 5-

Methylisophthalic acid.

Instrumentation and Reagents:

HPLC system with a UV detector

C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 pum)

Acetonitrile (HPLC grade)

Water (HPLC grade)

Phosphoric acid or Formic acid (for mobile phase acidification)
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» 5-Methylisophthalic acid standard (high purity)
o Sample of 5-Methylisophthalic acid for analysis
Procedure:

» Mobile Phase Preparation: Prepare a mobile phase consisting of a mixture of acetonitrile and
water, acidified with a small amount of phosphoric acid or formic acid (e.g., 0.1%). A common
starting point is a gradient elution from a lower to a higher concentration of acetonitrile to
ensure separation of potential impurities with different polarities.

o Standard Solution Preparation: Prepare a stock solution of the high-purity 5-
Methylisophthalic acid standard at a known concentration (e.g., 1 mg/mL) in a suitable
solvent (e.g., a mixture of acetonitrile and water).

o Sample Solution Preparation: Prepare a solution of the 5-Methylisophthalic acid sample to
be analyzed at approximately the same concentration as the standard solution.

e Chromatographic Conditions (Example):

o

Flow Rate: 1.0 mL/min

[¢]

Injection Volume: 10 pL

[¢]

Column Temperature: Ambient or controlled (e.g., 30 °C)

[e]

Detection Wavelength: 254 nm (or a wavelength determined by UV-Vis scan of the
standard)

e Analysis: Inject the standard and sample solutions into the HPLC system and record the
chromatograms.

» Data Interpretation: Compare the chromatogram of the sample to that of the standard. The
purity of the sample can be calculated based on the area of the main peak corresponding to
5-Methylisophthalic acid relative to the total area of all peaks. Impurities will appear as
separate peaks.
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Logical Workflow Visualization

As no specific biological signaling pathways involving 5-Methylisophthalic acid are well-
documented in publicly available literature, the following diagram illustrates a logical workflow
for its synthesis via the oxidation of mesitylene, a common laboratory-scale preparation

method.
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Click to download full resolution via product page
Caption: Synthesis workflow for 5-Methylisophthalic acid.

This guide provides a foundational understanding of 5-Methylisophthalic acid for
professionals in research and development. The provided data and protocols are intended to

facilitate its effective use and characterization in scientific applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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